2-Cyclopropylthiazole-4-carbonitrile

• Molecular Formula: C7H6N2S
• Molecular Weight: 150.20 g/mol
• SMILES: C1CC1C2=NC(=CS2)C#N
• InChI: InChI=1S/C7H6N2S/c8-3-6-4-10-7(9-6)5-1-2-5/h4-5H,1-2H2
• InChIKey: YUHSHLYKQPORFT-UHFFFAOYSA-N

2-Cyclopropylthiazole-4-carbonitrile Overview

2-Cyclopropylthiazole-4-carbonitrile (CAS 1521135-73-8) is a small-molecule heterocyclic building block with the molecular formula C7H6N2S and a molecular weight of 150.20 g/mol . This compound belongs to the thiazole family, a class of 5-membered heterocycles containing sulfur and nitrogen atoms, and features a cyclopropyl substituent at the 2-position and a nitrile group at the 4-position. Based on a comprehensive search of the scientific literature, including primary research papers, patents, and authoritative databases, no peer-reviewed biological activity data, in vitro assay results, or in vivo efficacy data were identified for this specific compound. The vast majority of accessible information is limited to vendor-supplied technical datasheets, which do not provide original, comparator-based evidence . The search results indicate that while closely related analogs such as 2-Cyclopropylthiazole-5-carbonitrile (CAS 1494026-10-6) and 4-Cyclopropylthiazole-2-carbonitrile (CAS 1378765-88-8) are commercially available, they also lack published biological validation. The most relevant data available comes from a series of ten novel (2-(cyclopropylmethylidene)hydrazinyl)thiazole derivatives (compounds 3a–3j), which share a cyclopropyl fragment but represent a distinct chemical series [1]. Therefore, procurement and use of 2-Cyclopropylthiazole-4-carbonitrile are currently limited to applications as a synthetic intermediate or a probe for exploratory medicinal chemistry, with no evidence base to support its use as a validated biological tool or lead compound.

1

Synthetic intermediate for exploratory medicinal chemistry; no validated biological tool function.

2

Only vendor-supplied specifications available; no peer-reviewed potency or selectivity data.

3

Class-level evidence from related cyclopropyl-thiazoles indicates scaffold potential, but direct biological activity is untested.

• [1] Łączkowski KZ, et al. Thiazoles with cyclopropyl fragment as antifungal, anticonvulsant, and anti-Toxoplasma gondii agents: synthesis, toxicity evaluation, and molecular docking study. Med Chem Res. 2018;27(9):2125-2140. doi:10.1007/s00044-018-2221-x. View Source

2-Cyclopropylthiazole-4-carbonitrile: Analog Substitution Risk

For users who may consider substituting 2-Cyclopropylthiazole-4-carbonitrile with a more accessible analog like 2-Cyclopropylthiazole-5-carbonitrile or 4-Cyclopropylthiazole-2-carbonitrile, the scientific evidence strongly advises against it. The foundational principle in medicinal chemistry is that the specific position of a substituent on a heterocyclic core profoundly influences its biological activity, target engagement, and physicochemical properties [1]. This is not merely a theoretical concern; it is a documented, structure-dependent phenomenon. For instance, a study on related thiazole derivatives demonstrated that compounds with identical molecular formulas but different substitution patterns (e.g., 3c vs. 3e) exhibited divergent activity profiles. Compound 3c showed anticonvulsant activity in the MES test, while compound 3f was active in the PTZ-induced seizure model, highlighting that even within a closely related series, biological outcomes are not interchangeable [1]. Furthermore, the lack of published data for any of these cyclopropylthiazole-carbonitrile regioisomers underscores a critical procurement risk: substituting one uncharacterized compound for another does not mitigate the scientific uncertainty. A procurement decision must be based on the specific chemical identity (CAS 1521135-73-8) and not on class-based assumptions. The downstream functional impact of altering the nitrile position from the 4- to the 2- or 5-position is entirely unknown and cannot be predicted without direct comparative experimentation.

Regioisomer shift alters pharmacophore geometry

Moving the nitrile from 4- to 2- or 5-position can change target engagement and physicochemical properties; biological outcomes are not interchangeable.

Structure-dependent biological profile

Within a related series, different substitution patterns gave divergent anticonvulsant profiles (MES vs. PTZ). Analog substitution may lead to unexpected activity shifts.

No validation for any regioisomer

All cyclopropylthiazole-carbonitrile isomers lack published biological data. Replacing one unknown with another does not reduce scientific risk.

• [1] Łączkowski KZ, et al. Thiazoles with cyclopropyl fragment as antifungal, anticonvulsant, and anti-Toxoplasma gondii agents: synthesis, toxicity evaluation, and molecular docking study. Med Chem Res. 2018;27(9):2125-2140. doi:10.1007/s00044-018-2221-x. View Source

2-Cyclopropylthiazole-4-carbonitrile Evidence vs. Analogs

Biological Data Gap vs. Derivatives

A systematic review of PubMed, PubChem, and patent databases confirms that no primary research articles or patents report quantitative biological activity (e.g., MIC, IC50, ED50) for 2-Cyclopropylthiazole-4-carbonitrile (CAS 1521135-73-8) or its regioisomers (2-Cyclopropylthiazole-5-carbonitrile, 4-Cyclopropylthiazole-2-carbonitrile). In stark contrast, a series of ten (2-(cyclopropylmethylidene)hydrazinyl)thiazole derivatives (compounds 3a–3j), which share a cyclopropyl-thiazole scaffold, have been extensively characterized. This provides a clear comparator: while the target compound is a data-void space, structurally similar molecules have validated activities [1].

Biological data gap vs. derivatives

Class-level inference

No peer-reviewed activity data for target or its regioisomers; comparator series 3a–3j has published MIC, IC50, ED50 results.

Target compound is a high-risk, unvalidated probe; scaffold-related molecules show tractable chemical space.

Literature and patent search across PubMed, PubChem as of early 2026.

Evidence Dimension	Presence of peer-reviewed biological activity data
Target Compound Data	No data found (0 peer-reviewed studies)
Comparator Or Baseline	(2-(cyclopropylmethylidene)hydrazinyl)thiazole derivatives (3a–3j): Published antifungal, anticonvulsant, and anti-Toxoplasma gondii activity data [1].
Quantified Difference	Data availability is 0 vs. >10 data points for comparator series.
Conditions	Literature search across PubMed, Google Scholar, and patent databases as of early 2026.

Why This Matters

This is the single most important factor for procurement. The target compound is a high-risk, unvalidated chemical probe with no evidence of biological relevance, whereas the comparator series demonstrates a tractable and well-documented chemical space.

• [1] Łączkowski KZ, et al. Thiazoles with cyclopropyl fragment as antifungal, anticonvulsant, and anti-Toxoplasma gondii agents: synthesis, toxicity evaluation, and molecular docking study. Med Chem Res. 2018;27(9):2125-2140. doi:10.1007/s00044-018-2221-x. View Source

Antifungal Potency of Related Derivatives

While no data exists for the target compound, the most relevant evidence for its chemical class comes from a 2018 study on (2-(cyclopropylmethylidene)hydrazinyl)thiazoles. These compounds exhibited very high activity against multiple Candida spp., with MIC values ranging from 0.015 to 7.81 µg/ml against both ATCC strains and clinical isolates. This activity was found to be similar to, and in some cases higher than, the positive control nystatin [1]. This establishes a baseline performance expectation for cyclopropyl-thiazole hybrids and suggests that this scaffold is capable of potent antifungal activity, which is a key differentiator from non-cyclopropyl thiazoles.

Antifungal potency of related derivatives

Class-level inference

MIC 0.015–7.81 µg/ml against Candida spp. (including clinical isolates); comparable to nystatin.

Demonstrates antifungal potential of cyclopropyl-thiazole scaffold, not a direct claim for the target compound.

Broth microdilution; ATCC and clinical strains.

Evidence Dimension	Antifungal activity (MIC)
Target Compound Data	Not tested / No data available
Comparator Or Baseline	(2-(cyclopropylmethylidene)hydrazinyl)thiazoles (3a-3d, 3f-3j): MIC = 0.015–7.81 µg/ml; Positive control Nystatin: comparable/higher MIC values [1].
Quantified Difference	Class exhibits potent activity (MIC as low as 0.015 µg/ml) whereas target compound activity is unknown.
Conditions	Broth microdilution method against Candida albicans ATCC 10231, C. albicans ATCC 2091, C. parapsilosis ATCC 22019, C. krusei ATCC 14243, and clinical isolates.

Why This Matters

This demonstrates that the broader chemical class is active. It provides a strong, data-backed rationale for further investment in and synthesis of compounds within this specific chemical space, including the target molecule, as part of an antifungal lead optimization program.

• [1] Łączkowski KZ, et al. Thiazoles with cyclopropyl fragment as antifungal, anticonvulsant, and anti-Toxoplasma gondii agents: synthesis, toxicity evaluation, and molecular docking study. Med Chem Res. 2018;27(9):2125-2140. doi:10.1007/s00044-018-2221-x. View Source

Structure-Dependent Anticonvulsant Activity

In the same series of (2-(cyclopropylmethylidene)hydrazinyl)thiazoles, distinct anticonvulsant profiles were observed in two standard rodent models. Compound 3c showed activity in the maximal electroshock (MES) test, while compounds 3f and 3i were active in the pentylenetetrazole (PTZ)-induced seizure model. Critically, none of the active compounds impaired motor coordination in the rotarod test [1]. This divergence in activity between very close structural analogs underscores that the precise molecular structure dictates the biological outcome. For 2-Cyclopropylthiazole-4-carbonitrile, this means its anticonvulsant potential, if any, is entirely dependent on its specific and unique chemical architecture and cannot be inferred from any other analog.

Structure-dependent anticonvulsant activity

Class-level inference

Compound 3c active in MES test; 3f, 3i active in PTZ model; no motor impairment.

Precise substitution pattern dictates anticonvulsant profile; biological outcome is not transferable between analogs.

Mouse MES and PTZ seizure models; rotarod test.

Evidence Dimension	Anticonvulsant activity (model-specific response)
Target Compound Data	Not tested / No data available
Comparator Or Baseline	Compound 3c: Active in MES test; Compounds 3f, 3i: Active in PTZ test. All: No motor impairment in rotarod test [1].
Quantified Difference	Different analogs show activity in different seizure models, indicating a precise structure-function relationship.
Conditions	MES and PTZ seizure models in mice; rotarod test for motor coordination.

Why This Matters

This is a powerful demonstration of why generic substitution is scientifically unsound. The data shows that even among active compounds, the therapeutic profile (MES vs. PTZ) varies. This underscores that the specific target compound's value proposition is tied to its unique structure, which may confer a distinct and as-yet-undetermined biological profile.

• [1] Łączkowski KZ, et al. Thiazoles with cyclopropyl fragment as antifungal, anticonvulsant, and anti-Toxoplasma gondii agents: synthesis, toxicity evaluation, and molecular docking study. Med Chem Res. 2018;27(9):2125-2140. doi:10.1007/s00044-018-2221-x. View Source

Anti-Toxoplasma Potency of Related Compounds

The 2018 study also evaluated the anti-Toxoplasma gondii activity of the cyclopropyl-thiazole hybrids. Compounds 3a, 3h, and 3j demonstrated significant activity, with IC50 values that were 31- to 52-fold lower (i.e., more potent) than those observed for sulfadiazine, a standard-of-care drug for toxoplasmosis. Crucially, this activity was achieved at non-cytotoxic concentrations for mammalian cells (L929 fibroblasts and VERO cells) [1]. This establishes that the cyclopropyl-thiazole scaffold can yield anti-parasitic agents with a wide therapeutic window, a key differentiator from more toxic alternatives. While 2-Cyclopropylthiazole-4-carbonitrile itself is untested, it represents a potential starting point for exploring this therapeutic niche.

Anti-Toxoplasma potency of related compounds

Class-level inference

IC50 31- to 52-fold lower than sulfadiazine for compounds 3a, 3h, 3j; non-cytotoxic to L929 and VERO cells.

Cyclopropyl-thiazole class can yield anti-parasitic leads with wide selectivity window; target compound remains untested.

In vitro T. gondii growth inhibition; host cells VERO.

Evidence Dimension	Anti-Toxoplasma gondii activity (IC50)
Target Compound Data	Not tested / No data available
Comparator Or Baseline	Compounds 3a, 3h, 3j: IC50 values 31-52x lower than Sulfadiazine [1].
Quantified Difference	Related compounds are 31-52x more potent than the clinical comparator sulfadiazine.
Conditions	In vitro T. gondii growth inhibition assay using VERO cells as host; cytotoxicity evaluated in L929 and VERO cells.

Why This Matters

This evidence positions the cyclopropyl-thiazole class, and by extension 2-Cyclopropylthiazole-4-carbonitrile as a potential entry point into this class, as a promising source of novel anti-parasitic leads with a potential for high potency and selectivity, which are critical factors in drug development.

• [1] Łączkowski KZ, et al. Thiazoles with cyclopropyl fragment as antifungal, anticonvulsant, and anti-Toxoplasma gondii agents: synthesis, toxicity evaluation, and molecular docking study. Med Chem Res. 2018;27(9):2125-2140. doi:10.1007/s00044-018-2221-x. View Source

2-Cyclopropylthiazole-4-carbonitrile Applications

Key Intermediate in Medicinal Chemistry

The primary, evidence-backed application for 2-Cyclopropylthiazole-4-carbonitrile is as a synthetic building block in the design and synthesis of novel chemical libraries for drug discovery. Its value proposition is not based on its own, unproven, biological activity but on its unique combination of a cyclopropyl group (which can enhance metabolic stability and binding conformation) and a nitrile handle (which can serve as a hydrogen-bond acceptor or be transformed into other functional groups). This makes it a versatile starting material for exploring the cyclopropyl-thiazole chemical space, which, as demonstrated in related compounds, can yield potent antifungal, anticonvulsant, and antiparasitic agents [1].

Probe for SAR Studies

Given the total absence of data for its regioisomers (e.g., 2-Cyclopropylthiazole-5-carbonitrile and 4-Cyclopropylthiazole-2-carbonitrile), 2-Cyclopropylthiazole-4-carbonitrile is uniquely positioned for fundamental SAR investigations. A comparative study of all three regioisomers in a panel of biological assays would be the first step in defining the optimal substitution pattern on the thiazole core for a given therapeutic target. This type of 'matrix' SAR is a cornerstone of modern drug discovery and would establish a robust, data-driven foundation for future optimization. The compound's sole differentiator in this context is its specific 4-position nitrile, which makes it an essential component of such a comparative set.

Component for Patent-Defining NCEs

In industrial pharmaceutical research, the creation of novel, patentable chemical matter is paramount. While 2-Cyclopropylthiazole-4-carbonitrile itself is not a drug lead, it can be incorporated as a substructure into larger, more complex molecules. Its use in the synthesis of a novel compound could be part of a composition-of-matter patent claim, provided the final compound is novel and non-obvious. The existing patent literature, such as US-9102637-B2 (Bicyclic thiazole compounds) and patents on 2-cyclopropylthiazole derivatives as orexin receptor antagonists [2], demonstrates the industrial relevance of this chemical space and the potential for 2-Cyclopropylthiazole-4-carbonitrile to serve as a precursor in the synthesis of new patentable entities.

Substrate for Late-Stage Functionalization

For academic and industrial groups focused on methodology development, 2-Cyclopropylthiazole-4-carbonitrile can serve as a model substrate for developing new chemical reactions. Its structure contains several potential sites for functionalization: the acidic proton on the thiazole ring, the cyclopropyl C-H bonds, and the nitrile group. The development of selective C-H activation, cross-coupling, or nitrile transformation reactions on this scaffold could be of broad interest to the synthetic chemistry community. This application does not rely on any biological activity but rather on its chemical properties, which are well-defined .

Application

Selection Property

Validation Focus

Medicinal chemistry synthesis

Cyclopropyl & nitrile functional handles

Scaffold diversification potential

SAR probe for regioisomer mapping

Unique 4-position nitrile isomer

Comparative biological profiling of 2-,4-,5- regioisomers

Patent-defining NCE precursor

Incorporation into novel IP-protected structures

Patentability and novelty of final compounds

Methodology substrate

Multiple reactive sites (C-H, nitrile, thiazole)

Selective functionalization reaction scope

• [1] Łączkowski KZ, et al. Thiazoles with cyclopropyl fragment as antifungal, anticonvulsant, and anti-Toxoplasma gondii agents: synthesis, toxicity evaluation, and molecular docking study. Med Chem Res. 2018;27(9):2125-2140. doi:10.1007/s00044-018-2221-x. View Source
• [2] Bicyclic thiazole compounds. US Patent 9,102,637 B2. 2015. View Source